2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester

• CAS RN: 115168-59-7
• Molecular Formula: C19H18Cl6N4O4
• Molecular Weight: 579.1 g/mol
• IUPAC Name: ethyl 2-[4-[4,6-bis(trichloromethyl)-1,3,5-triazin-2-yl]-N-(2-ethoxy-2-oxoethyl)anilino]acetate
• InChI: InChI=1S/C19H18Cl6N4O4/c1-3-32-13(30)9-29(10-14(31)33-4-2)12-7-5-11(6-8-12)15-26-16(18(20,21)22)28-17(27-15)19(23,24)25/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: QUIGCNOBIDGFMP-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN(CC(=O)OCC)C1=CC=C(C=C1)C2=NC(=NC(=N2)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
• Pictograms: Irritant
• synonyms: 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester

Description

2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester, also known as Biotin-X-NHS, is a chemical compound that is widely used in scientific research. It is a derivative of biotin, a vitamin that is essential for the growth and maintenance of cells. Biotin-X-NHS is commonly used as a labeling reagent in biochemical experiments, as it can easily attach to proteins, nucleic acids, and other molecules of interest.

Mechanism Of Action

The mechanism of action of 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester is based on its ability to react with primary amines on proteins, nucleic acids, and other molecules. The reaction forms a stable amide bond, which allows 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester to covalently attach to these molecules.

Biochemical And Physiological Effects

2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester does not have any direct biochemical or physiological effects, as it is typically used as a labeling reagent rather than a therapeutic agent.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester as a labeling reagent is its high specificity and sensitivity. It can easily attach to specific molecules of interest, allowing researchers to track their movement and interactions in living cells and tissues.
However, there are also some limitations to using 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester. One of the main limitations is that it can be toxic to cells at high concentrations, which can affect the accuracy of experimental results. Additionally, 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester can be difficult to remove from labeled molecules, which can interfere with downstream analyses.

Future Directions

There are several future directions for the use of 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester in scientific research. One area of interest is the development of new labeling strategies that can improve the specificity and sensitivity of 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester. Another area of interest is the use of 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester in the development of new diagnostic assays for the detection of disease biomarkers.
Overall, 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester is a versatile and widely used labeling reagent that has many applications in scientific research. Its high specificity and sensitivity make it a valuable tool for tracking the movement and interactions of molecules in living cells and tissues.

Synthesis Methods

2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester can be synthesized using a variety of methods, but the most common approach involves the reaction of N-hydroxysuccinimide (NHS) with biotin-X-hydrazide. This reaction forms an intermediate product, which is then reacted with 4,6-bis(trichloromethyl)-1,3,5-triazine to form the final product, 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester.

Scientific Research Applications

2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester has a wide range of applications in scientific research. One of its primary uses is as a labeling reagent, as it can easily attach to proteins, nucleic acids, and other molecules of interest. This allows researchers to track the movement and interactions of these molecules in living cells and tissues.
2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester is also used in the development of diagnostic assays, such as enzyme-linked immunosorbent assays (ELISAs). In these assays, 2,2'-[N-[4-[4,6-Bis(trichloromethyl)-1,3,5-triazin-2-yl]phenyl]imino]diacetic acid diethyl ester is used to label antibodies or antigens, which can then be detected using streptavidin-conjugated enzymes or fluorescent dyes.